Cas no 1704129-97-4 (1-(2-nitrophenyl)cyclopentan-1-amine)

• Product Name: 1-(2-nitrophenyl)cyclopentan-1-amine
• CAS No: 1704129-97-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6431043
• PubChem ID: 117047346
• Update Time: 2025-10-28

1-(2-nitrophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)cyclopentan-1-amine
• Cyclopentanamine, 1-(2-nitrophenyl)-
• 1704129-97-4
• EN300-1849370

• Inchi： 1S/C11H14N2O2/c12-11(7-3-4-8-11)9-5-1-2-6-10(9)13(14)15/h1-2,5-6H,3-4,7-8,12H2
• InChI Key： YYDCWGMXZLNDIK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2[N+]([O-])=O)(N)CCCC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 338.3±35.0 °C(Predicted)
• pka: 8.39±0.20(Predicted)

Additional information on 1-(2-nitrophenyl)cyclopentan-1-amine

1-(2-Nitrophenyl)cyclopentan-1-amine: A Comprehensive Overview

1-(2-Nitrophenyl)cyclopentan-1-amine, also known by its CAS number 1704129-97-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a cyclopentane ring and a nitrophenyl group, making it a unique compound with potential applications in drug design and material science. The cyclopentane ring contributes to the molecule's stability, while the nitrophenyl group introduces electronic and steric properties that can be tailored for specific purposes.

The synthesis of 1-(2-nitrophenyl)cyclopentan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and reduction processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure allows for further functionalization, enabling researchers to explore its potential in various chemical transformations.

In terms of chemical properties, 1-(2-nitrophenyl)cyclopentan-1-amine exhibits a combination of aromaticity and amine functionality. The nitro group on the phenyl ring is a strong electron-withdrawing group, which influences the electronic properties of the molecule. This makes it a valuable substrate for studying electron transfer mechanisms and reactivity in aromatic systems. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

The biological activity of 1-(2-nitrophenyl)cyclopentan-1-amine has been a focal point of recent research. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in vitro and in vivo models. Preliminary findings suggest potential applications in anti-inflammatory and anticancer therapies. The cyclopentane ring's rigidity provides a scaffold for molecular recognition, enhancing its binding affinity to specific protein pockets.

In addition to its pharmacological applications, 1-(2-nitrophenyl)cyclopentan-1-amine has shown promise in materials science. Its structural versatility makes it a candidate for use in polymer chemistry and nanotechnology. Researchers are investigating its potential as a building block for self-assembling materials and advanced composites.

The study of 1-(2-nitrophenyl)cyclopentan-1-amine continues to evolve, driven by advancements in analytical techniques and computational modeling. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its molecular structure and reactivity. Computational methods, such as density functional theory (DFT), have been employed to predict its electronic properties and reactivity patterns.

In conclusion, 1-(2-nitrophenyl)cyclopentan-1-amine, with its CAS number 1704129-97-4, represents a versatile compound with multifaceted applications across chemistry and biology. Its unique structure, combined with recent research advancements, positions it as a valuable tool for future innovations in drug discovery and materials development.